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Introduction
Chloranocryl, also known as chloroacrylonitrile, is a volatile organic compound (VOC) that

may be present in environmental soil samples due to industrial activities or improper disposal.

Accurate quantification of Chloranocryl in soil is crucial for environmental monitoring,

toxicological studies, and risk assessment. These application notes provide a detailed protocol

for the extraction of Chloranocryl from soil samples, primarily based on the principles of

United States Environmental Protection Agency (EPA) Method 5035A, which is a widely

accepted standard for the analysis of VOCs in solid matrices. The protocol focuses on solvent

extraction using methanol, a technique suitable for samples with higher concentrations of

volatile compounds.

The subsequent analysis is typically performed using gas chromatography-mass spectrometry

(GC-MS), a sensitive and selective technique for the identification and quantification of volatile

organic compounds.[1] This document provides the necessary details for sample collection,

preservation, extraction, and analysis to ensure data of high quality and reliability.

Data Presentation
While specific recovery and quantification data for Chloranocryl are not widely published, the

performance of the described method can be inferred from data on structurally related nitrile
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compounds, such as chlorothalonil and acrylonitrile, extracted from soil matrices. The following

tables summarize expected performance characteristics based on these related compounds.

Table 1: Expected Method Performance for Nitrile Compounds in Soil

Parameter Expected Value
Compound
Analogy

Source(s)

Recovery Rate 80% - 105%
Chlorothalonil,

Acrylonitrile
[2][3]

Limit of Detection

(LOD)

0.001 - 0.05 µg/g (1 -

50 ng/g)

Chlorothalonil

metabolites
[2]

Limit of Quantification

(LOQ)

0.01 - 0.1 µg/g (10 -

100 ng/g)
General VOCs in soil [4]

Relative Standard

Deviation (RSD)
< 15% General VOCs in soil

Table 2: Example Quantitative Data for Related Compounds

Compoun
d

Matrix
Extractio
n Method

Analytical
Method

Recovery
(%)

LOD
(µg/g)

Source

Chlorothalo

nil

Metabolites

Soil

Solid-

Phase

Extraction

GC/MS 80 - 95 0.02 - 0.05

Acrylonitril

e

Solid

Waste
Headspace GC

92.7 -

101.5
0.00166

Aroclor

1260 (a

VOC)

Soil
Headspace

SPME
GC-MS 54.9 - 65.7 0.0052
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This protocol describes the extraction of Chloranocryl from soil samples using methanol.

Methanol acts as both an extractant and a preservative, minimizing the loss of volatile

compounds and inhibiting microbial degradation. An aliquot of the methanol extract is then

analyzed by GC-MS.

Materials and Reagents
Methanol: Purge-and-trap grade or equivalent purity.

Reagent Water: Organic-free.

Sodium Sulfate: Anhydrous, reagent grade.

Sample Collection Vials: 40 mL pre-cleaned, pre-weighed glass vials with PTFE-lined septa,

pre-charged with a known volume (e.g., 10 mL) of methanol.

Soil Coring Device: To collect a known volume (e.g., 5 g) of soil.

Vortex Mixer

Centrifuge

Gas Chromatograph-Mass Spectrometer (GC-MS)

Chloranocryl Standard: Analytical grade for calibration.

Internal Standard/Surrogate: e.g., Bromochloromethane, 1,4-Dichlorobenzene (select

compounds not expected in the sample).

Sample Collection and Preservation
At the sampling site, use a soil coring device to collect a representative 5-gram sample of

soil.

Immediately extrude the soil core directly into a pre-weighed 40 mL vial containing a known

volume (e.g., 10 mL) of methanol.

Wipe any soil from the vial threads and immediately cap the vial tightly.
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Gently swirl the vial to ensure the soil is submerged in the methanol.

Collect a separate, co-located soil sample for moisture content determination in an

unpreserved vial.

Place the samples on ice (≤6°C) for transport to the laboratory.

Extraction Procedure
In the laboratory, allow the methanol-preserved sample vials to come to room temperature.

Weigh the vials to determine the exact weight of the soil sample by difference.

Vortex the sample for 1-2 minutes to ensure thorough mixing of the soil and methanol.

Allow the soil particles to settle. If necessary, centrifuge the vial at a low speed (e.g., 2500

rpm) for 5-10 minutes to aid in sedimentation.

The methanol supernatant now contains the extracted Chloranocryl.

GC-MS Analysis
Prepare a calibration curve using standard solutions of Chloranocryl in methanol.

Spike the calibration standards and the sample extracts with a known concentration of an

internal standard and/or surrogate.

Carefully withdraw an aliquot (e.g., 1-2 µL) of the methanol extract from the sample vial.

Inject the aliquot into the GC-MS system.

Analyze the sample using appropriate GC-MS conditions (e.g., suitable column, temperature

program, and mass spectrometer parameters for VOC analysis).

Quantify the concentration of Chloranocryl in the extract based on the calibration curve.

Calculate the final concentration in the soil sample, correcting for the soil weight and

moisture content.
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Click to download full resolution via product page

Caption: Workflow for Chloranocryl Extraction and Analysis.

Signaling Pathway of Acrylonitrile Toxicity
The toxicological effects of Chloranocryl are understood to be similar to those of acrylonitrile,

involving the induction of oxidative stress. This diagram illustrates a simplified signaling

pathway associated with acrylonitrile-induced cellular toxicity.
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Caption: Simplified Signaling Pathway of Acrylonitrile-Induced Toxicity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1668703?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668703?utm_src=pdf-body
https://www.benchchem.com/product/b1668703?utm_src=pdf-body
https://www.benchchem.com/product/b1668703?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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